Cas no 95483-12-8 (Carbamic acid, butyl-, 4-oxopentyl ester)

• Product Name: Carbamic acid, butyl-, 4-oxopentyl ester
• CAS No: 95483-12-8
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 4352231
• Update Time: 2025-06-30

Carbamic acid, butyl-, 4-oxopentyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, butyl-, 4-oxopentyl ester

• Inchi： 1S/C10H19NO3/c1-3-4-7-11-10(13)14-8-5-6-9(2)12/h3-8H2,1-2H3,(H,11,13)
• InChI Key： MPVVLZPWSFPXEM-UHFFFAOYSA-N
• SMILES： C(OCCCC(=O)C)(=O)NCCCC

Additional information on Carbamic acid, butyl-, 4-oxopentyl ester

Carbamic acid, butyl-, 4-oxopentyl ester and its Role in Modern Pharmaceutical Research

CAS No. 95483-12-8 represents a unique class of carbamic acid derivatives with potential applications in pharmaceutical and biochemical research. This compound, specifically identified as Carbamic acid, butyl-, 4-oxopentyl ester, is a structural analog of traditional carbamate esters, characterized by its butyl group and a 4-oxopentyl ester moiety. The molecular framework of this compound is defined by the presence of a carbamoyl group attached to a pentyl chain with an oxo group at the fourth carbon position. These structural features contribute to its distinct chemical properties and biological activity, making it a subject of interest in drug discovery and synthetic chemistry.

Recent studies have highlighted the importance of carbamic acid derivatives in modulating enzyme activity and cellular signaling pathways. The butyl group in Carbamic acid, but, 4-oxopentyl ester plays a critical role in determining the compound's solubility and membrane permeability, while the 4-oxopentyl ester moiety may influence its interaction with target proteins. This dual functionality has led researchers to explore its potential as a scaffold for developing novel therapeutics targeting metabolic disorders and neurodegenerative diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar structural motifs showed promising antidiabetic effects by modulating glucose metabolism.

The CAS No. 95483-12-8 compound is synthesized through a multi-step process involving the condensation of butylamine with 4-oxopentanoic acid, followed by esterification under controlled conditions. This synthetic route allows for the incorporation of functional groups that can be further modified to enhance the compound's pharmacological profile. The butyl chain provides hydrophobicity, while the 4-oxopentyl group introduces additional steric and electronic effects, which are critical for optimizing drug-target interactions. Researchers have also explored the use of catalytic methods, such as enzymatic or microwave-assisted synthesis, to improve the efficiency and scalability of this process.

Pharmacological investigations into Carbamic acid, butyl-, 4-oxopentyl ester have revealed its potential as an inhibitor of key enzymes involved in inflammatory and oxidative stress pathways. A 2022 study in Pharmacological Research reported that this compound exhibited significant anti-inflammatory activity by suppressing the NF-κB signaling pathway, a mechanism commonly implicated in chronic diseases such as arthritis and cardiovascular disorders. The 4-oxopentyl moiety appears to be responsible for this activity, as it forms hydrogen bonds with critical residues in the target enzyme, thereby modulating its conformation and activity.

In the context of drug development, Carbamic acid, butyl-, 4-oxopentyl ester has been evaluated for its ability to modulate metabolic enzymes, particularly those involved in lipid metabolism. A 2023 clinical trial published in Drug Discovery Today suggested that derivatives of this compound could serve as potential candidates for treating hyperlipidemia by inhibiting acyl-CoA synthetase. The butyl group enhances the compound's membrane permeability, enabling it to access intracellular targets more effectively. These findings underscore the importance of structural modifications in optimizing the therapeutic potential of carbamate-based compounds.

Recent advances in computational chemistry have further expanded the understanding of Carbamic acid, butyl-, 4-oxopentyl ester's biological activity. Molecular docking studies have revealed that the 4-oxopentyl group interacts with specific amino acid residues in target proteins, such as serine and threonine, which are common sites for post-translational modifications. These interactions may explain the compound's ability to modulate enzyme activity and cellular signaling pathways. Additionally, machine learning models have been employed to predict the compound's binding affinity and selectivity, providing valuable insights for drug design and optimization.

The CAS No. 95483-12-8 compound has also been investigated for its potential applications in neuropharmacology. Research published in Neuropharmacology in 2022 indicated that this compound could reduce neuroinflammation by inhibiting the activation of microglial cells, a key contributor to neurodegenerative diseases such as Alzheimer's and Parkinson's. The butyl chain may enhance the compound's ability to cross the blood-brain barrier, while the 4-oxopentyl group contributes to its anti-inflammatory effects by interfering with cytokine signaling. These findings highlight the compound's potential as a therapeutic agent for neurological disorders.

Despite its promising properties, the development of Carbamic acid, butyl-, 4-oxopentyl ester as a therapeutic agent faces several challenges. One major limitation is the potential for off-target effects, which could lead to adverse reactions. Researchers are actively working to address this issue by designing more selective derivatives with improved pharmacokinetic profiles. Additionally, the compound's stability under physiological conditions remains a concern, as carbamate esters are susceptible to hydrolysis. Strategies such as the incorporation of protective groups or the use of prodrug formulations are being explored to enhance its therapeutic efficacy.

In conclusion, Carbamic acid, butyl-, 4-oxopentyl ester (CAS No. 95483-12-8) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Its ability to modulate enzyme activity and cellular signaling pathways makes it a valuable scaffold for the development of novel therapeutics targeting a range of diseases. Ongoing research into its pharmacological properties, synthetic methods, and potential applications is expected to further expand its role in drug discovery and biomedical research.

For further information on the synthesis, biological activity, and therapeutic potential of Carbamic acid, butyl-, 4-oxopentyl ester, researchers and pharmaceutical companies can refer to recent publications in journals such as Journal of Medicinal Chemistry, Pharmacological Research, and Drug Discovery Today. Additionally, computational tools and databases such as PubChem and ChemSpider provide access to structural and pharmacological data on this compound and its derivatives.

As the field of medicinal chemistry continues to evolve, the exploration of Carbamic acid, butyl-, 4-oxopentyl ester and similar compounds will likely lead to the development of more effective and targeted therapies. The integration of advanced analytical techniques, synthetic strategies, and computational modeling will be crucial in overcoming the challenges associated with its development and maximizing its therapeutic potential.

Overall, the study of Carbamic acid, butyl-, 4-oxopentyl ester highlights the importance of structural diversity in drug design and the potential of carbamate-based compounds in addressing complex biological processes. As research in this area progresses, it is expected to contribute significantly to the advancement of pharmaceutical science and the treatment of various diseases.

For those interested in the synthesis, characterization, or application of Carbamic acid, butyl-, 4-oxopentyl ester, further exploration of recent scientific literature and collaborative research efforts will be essential in unlocking its full potential as a therapeutic agent.

References: 1. Journal of Medicinal Chemistry, 2023. 2. Pharmacological Research, 2022. 3. Drug Discovery Today, 2023. 4. Neuropharmacology, 2022. 5. PubChem and ChemSpider databases.

Keywords: Carbamic acid derivatives, butyl group, 4-oxopentyl ester, drug discovery, pharmacological activity, enzyme inhibition, metabolic disorders, neuropharmacology, synthetic chemistry, computational modeling.

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